Cas no 1804933-62-7 (2-(Trifluoromethoxy)-3,4,5-triiodopyridine)

• Product Name: 2-(Trifluoromethoxy)-3,4,5-triiodopyridine
• CAS No: 1804933-62-7
• MF: C₆HF₃I₃NO
• MW: 540.786868810654
• CID: 4847954
• Update Time: 2025-05-19

2-(Trifluoromethoxy)-3,4,5-triiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)-3,4,5-triiodopyridine

• Inchi： 1S/C6HF3I3NO/c7-6(8,9)14-5-4(12)3(11)2(10)1-13-5/h1H
• InChI Key： MWNROZRYPWXNNZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1OC(F)(F)F)I)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Trifluoromethoxy)-3,4,5-triiodopyridine

Comprehensive Overview of 2-(Trifluoromethoxy)-3,4,5-triiodopyridine (CAS No. 1804933-62-7)

2-(Trifluoromethoxy)-3,4,5-triiodopyridine (CAS No. 1804933-62-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and triiodo substitutions, exhibits remarkable chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science, where its structural features offer distinct advantages.

The growing interest in 2-(Trifluoromethoxy)-3,4,5-triiodopyridine is driven by its versatility and the rising demand for halogenated compounds in modern chemistry. With the CAS No. 1804933-62-7 serving as a key identifier, this compound is frequently referenced in patents and scientific literature. Its triiodopyridine core is particularly noteworthy, as it provides a robust scaffold for further functionalization, enabling the development of novel compounds with tailored properties. This aligns with current trends in precision chemistry, where researchers seek to optimize molecular structures for specific applications.

One of the most compelling aspects of 2-(Trifluoromethoxy)-3,4,5-triiodopyridine is its potential role in addressing contemporary challenges in medicinal chemistry. For instance, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, a feature highly sought after in the development of new therapeutics. Additionally, the triiodo substitutions contribute to the compound's unique electronic properties, which are critical in designing materials for optoelectronic applications. These attributes make it a subject of intense study in both academic and industrial settings.

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In conclusion, 2-(Trifluoromethoxy)-3,4,5-triiodopyridine (CAS No. 1804933-62-7) represents a fascinating area of research with broad implications for multiple industries. Its unique structural features, combined with its potential applications, make it a compound of significant interest. As the scientific community continues to explore its capabilities, this molecule is poised to play a pivotal role in advancing innovations in chemistry and beyond.